Cas no 7476-08-6 (tetraphene-7-carbonitrile)
tetraphene-7-carbonitrile structure
Product Name:tetraphene-7-carbonitrile
tetraphene-7-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- tetraphene-7-carbonitrile
- benz[a]anthracene-7-carbonitrile; Benz(a)anthracene, 7-cyano-; 10-Cyano-1,2-benzanthracene; NSC400555; Benz[a]anthracene-7-carbonitrile; Benz(a)anthracene-7-carbonitrile; Benz[a]anthracen-7-carbonitril; 7-Cyanobenz(a)anthracene; BRN 3318100; Benz[a]anthracene, 7-cyano-;
- Benz(a)anthracene, 7-cyano-
- 7476-08-6
- Benz[a]anthracene, 7-cyano-
- 4-09-00-02746 (Beilstein Handbook Reference)
- NSC-400555
- benzo[a]anthracene-7-carbonitrile
- WLN: L D6 B666J JCN
- Benz[a]anthracene-7-carbonitrile
- Benz(a)anthracene-7-carbonitrile
- UNII-52XEP5C3SJ
- NSC400555
- DTXSID50225741
- 10-Cyano-1,2-benzanthracen
- BRN 3318100
- 52XEP5C3SJ
- 10-Cyano-1,2-benzanthracene
- NSC 400555
- 7-Cyanobenz(a)anthracene
- XIOJYHPTSOMRDI-UHFFFAOYSA-N
-
- Inchi: 1S/C19H11N/c20-12-19-16-8-4-2-6-14(16)11-18-15-7-3-1-5-13(15)9-10-17(18)19/h1-11H
- InChI Key: XIOJYHPTSOMRDI-UHFFFAOYSA-N
- SMILES: N#CC1C2C=CC=CC=2C=C2C3C=CC=CC=3C=CC2=1
Computed Properties
- Exact Mass: 253.08923
- Monoisotopic Mass: 253.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 0.9510 (rough estimate)
- Boiling Point: 386.5°C (rough estimate)
- Refractive Index: 1.6500 (estimate)
- PSA: 23.79
tetraphene-7-carbonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
7476-08-6 (tetraphene-7-carbonitrile) Related Products
- 1210-12-4(9-Anthracenecarbonitrile)
- 613-46-7(naphthalene-2-carbonitrile)
- 36062-93-8(4-Methylnaphthalene-1-carbonitrile)
- 1217-45-4(DCA)
- 3029-30-9(1,4-Dicyanonaphthalene)
- 86-53-3(1-Cyanonaphthalene)
- 2510-55-6(9-Cyanophenanthrene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk